Cas no 1821331-35-4 (4-chloro-3-ethoxy-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-chloro-3-ethoxy-1H-pyrazole-5-carboxylic acid
• CAS No: 1821331-35-4
• MF: C₆H₇ClN₂O₃
• MW: 190.58438038826
• CID: 5291399
• Update Time: 2026-03-10

4-chloro-3-ethoxy-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-chloro-5-ethoxy-
• 4-chloro-3-ethoxy-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C6H7ClN2O3/c1-2-12-5-3(7)4(6(10)11)8-9-5/h2H2,1H3,(H,8,9)(H,10,11)
• InChI Key： HSIRJSUJZJQBSU-UHFFFAOYSA-N
• SMILES： N1C(OCC)=C(Cl)C(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4-chloro-3-ethoxy-1H-pyrazole-5-carboxylic acid

[Introduction to 4-Chloro-3-Ethoxy-1H-Pyrazole-5-Carboxylic Acid]

4-Chloro-3-Ethoxy-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1821331-35-4, commonly referred to as 4-chloro-3-ethoxy-1H-pyrazole-5-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The structure of 4-chloro-3-ethoxy-1H-pyrazole-5-carboxylic acid features a pyrazole ring substituted with a chlorine atom at position 4, an ethoxy group at position 3, and a carboxylic acid group at position 5. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The 4-chloro substitution in this compound is known to enhance its stability and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the ethoxy group at position 3 plays a crucial role in modulating the compound's lipophilicity, which is essential for its interaction with biological membranes.

The synthesis of 4-chloro-3-ethoxy-1H-pyrazole-5-carboxylic acid involves a multi-step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound and confirm its identity.

In terms of biological activity, 4-chloro-3-ethoxy-1H-pyrazole-5-carboxylic acid has shown potent inhibitory effects against various enzymes associated with inflammatory pathways. For instance, recent findings indicate that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This makes it a potential lead compound for the development of novel anti-inflammatory drugs.

Beyond its pharmacological applications, 4-chloro-3-ethoxy-1H-pyrazole-5-carboxylic acid has also been explored for its role in agrochemicals. Studies suggest that this compound exhibits remarkable activity against plant pathogens, making it a viable candidate for fungicide development. Its ability to target specific fungal enzymes without affecting plant cells highlights its potential as an environmentally friendly agricultural solution.

The structural versatility of 4-chloro-3-ethoxy-1H-pyrazole-5-carboxylic acid allows for further modifications to enhance its efficacy and specificity. Researchers are actively investigating analogs with different substituents to explore their therapeutic potentials fully. For example, replacing the ethoxy group with other electron-donating or withdrawing groups could lead to compounds with improved pharmacokinetic profiles.

In conclusion, 4-chloro-3-Ethoxy -1H-Pyrazole -5-Carboxylic Acid (CAS No. 1821331 -35 -4) stands out as a valuable molecule in contemporary chemical research. Its unique structure, coupled with its diverse biological activities, positions it as a key player in drug discovery and agrochemical development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to various scientific fields.